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Compound of Interest

Compound Name: (±)-ADX 71743

Cat. No.: B1150280

Get Quote

Target: Metabotropic Glutamate Receptor 7 (mGlu7) | Class: Negative Allosteric Modulator

(NAM)

Executive Summary
(±)-ADX 71743 is a potent, selective, and brain-penetrant negative allosteric modulator (NAM)

of the metabotropic glutamate receptor subtype 7 (mGlu7).[1][2][3][4] Unlike earlier tools (e.g.,

MMPIP) which suffered from off-target effects or poor solubility, ADX 71743 provides a robust

pharmacological probe to isolate mGlu7 function.

Its primary utility in synaptic physiology lies in its ability to block Long-Term Potentiation (LTP)

at Schaffer collateral-CA1 (SC-CA1) synapses. This counter-intuitive effect—where blocking a

typically inhibitory receptor impairs plasticity—reveals a critical "disinhibition gating" mechanism

required for memory encoding. This guide details the mechanistic rationale, experimental

protocols, and data interpretation for using ADX 71743 in plasticity research.

Pharmacological Profile & Mechanism of Action[1]
[2][5][6]
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Chemical Identity & Selectivity
IUPAC Name: 6-(2,4-dimethylphenyl)-2-ethyl-6,7-dihydrobenzo[d]oxazol-4(5H)-one[1]

Target: mGlu7 (Group III mGluR).[2][5][6][7]

Binding Mode: Allosteric (Transmembrane domain). Non-competitive with glutamate.[3]

Potency: IC50 ≈ 300 nM (human mGlu7).[3]

Selectivity: >100-fold selective over mGlu4 and mGlu8; inactive at Group I/II mGluRs and

iGluRs.

The "Disinhibition Gate" Hypothesis
To understand why ADX 71743 blocks LTP, one must look beyond the classic autoreceptor

model. While mGlu7 is present on excitatory terminals, its critical role in CA1 plasticity is likely

located on GABAergic interneurons.

Basal State: Inhibitory interneurons exert tonic inhibition on CA1 pyramidal neurons.

High-Frequency Stimulation (HFS): Massive glutamate release activates low-affinity mGlu7

receptors on inhibitory terminals.

mGlu7 Activation:

coupling

Inhibition of Ca

2.2 (N-type) channels

Suppression of GABA release.

Result: The pyramidal neuron is "disinhibited," allowing sufficient depolarization to unblock

NMDA receptors and induce LTP.

ADX 71743 Effect: By blocking mGlu7, the "brake" on GABA release is removed. Inhibition

persists during HFS, preventing the depolarization required for LTP induction.
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Signaling Pathway Visualization
The following diagram illustrates the tri-partite interaction between the excitatory afferent, the

inhibitory interneuron, and the postsynaptic CA1 cell.
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Caption: Mechanism of ADX 71743-mediated LTP blockade via prevention of interneuron

disinhibition.

Experimental Protocols
Protocol A: Acute Hippocampal Slice Preparation
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Objective: Preserve metabolic health and mGluR functionality for plasticity studies.

Solution Preparation:

Cutting Solution (Ice-cold): 110 mM Choline-Cl, 2.5 mM KCl, 1.25 mM NaH2PO4, 25 mM

NaHCO3, 20 mM Glucose, 0.5 mM CaCl2, 7 mM MgCl2. (Low Ca/High Mg reduces

excitotoxicity).

aCSF (Recording): 124 mM NaCl, 2.5 mM KCl, 1.25 mM NaH2PO4, 26 mM NaHCO3, 10

mM Glucose, 2 mM CaCl2, 1 mM MgCl2.

Note: Saturate all solutions with 95% O2 / 5% CO2.

Dissection:

Rapidly decapitate C57BL/6J mice (4–8 weeks old).

Remove brain < 60 seconds; submerge in ice-cold Cutting Solution.

Isolate hippocampus; cut transverse slices (300–400 µm) using a vibratome.

Recovery:

Incubate slices at 32°C for 30 mins in aCSF, then maintain at RT for >1 hour before

recording.

Protocol B: Electrophysiological Assessment of LTP
Objective: Validate ADX 71743 effect on HFS-induced LTP.

Rig Setup:

Transfer slice to submersion chamber (30–32°C).

Perfusion rate: 2–3 mL/min.

Electrode Placement:

Stimulating: Concentric bipolar electrode in stratum radiatum (Schaffer Collaterals).
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Recording: Glass micropipette (1–3 MΩ) filled with aCSF in CA1 stratum radiatum.

Baseline Recording:

Input/Output (I/O) curve: Determine intensity for 40–50% max fEPSP slope.

Record stable baseline for 20 minutes (stimulation @ 0.033 Hz).

Drug Application:

Control Group: Vehicle (0.01% DMSO).

Experimental Group: Peruse 10 µM (±)-ADX 71743 for 20 minutes prior to induction.

LTP Induction (HFS):

Apply 2 trains of 100 Hz stimulation (1 sec duration), separated by 20 seconds.

Post-Induction:

Continue recording fEPSP slope for 60 minutes.

Expected Result: Control slices show ~140-160% potentiation. ADX 71743 treated slices

show significantly reduced or abolished LTP (~100-110%).

Slice Prep
(Choline-Cl aCSF)

Recovery
(1h @ RT)

Baseline Rec
(20 min)

Drug Wash-in
(ADX 71743, 10µM)

HFS Induction
(2x 100Hz)Critical

Window

LTP Measurement
(60 min post-HFS)

Click to download full resolution via product page

Caption: Electrophysiology workflow for assessing mGlu7 modulation of synaptic plasticity.

Data Synthesis & Comparative Pharmacology
ADX 71743 offers distinct advantages over previous generation compounds. The table below

contrasts it with other common mGluR ligands.
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Compound Primary Action Target
Effect on SC-
CA1 LTP

Key Notes

(±)-ADX 71743 NAM mGlu7 Blocks

Brain penetrant;

validates

"disinhibition

gate" theory.

MMPIP NAM mGlu7
Variable/No

Effect

Poor solubility;

efficacy depends

on specific assay

conditions.

L-AP4 Agonist Group III
Depresses (LTD-

like)

Non-selective

(hits mGlu4/8);

causes

presynaptic

depression.

AMN082 Modulator mGlu7 Internalization

Only orally active

mGlu7 agonist;

causes rapid

receptor

internalization.

Key Insight: The blockade of LTP by ADX 71743 is specific to activity-dependent plasticity. It

does not significantly alter basal transmission at low frequencies, making it a "state-dependent"

modulator.

Therapeutic Implications
The ability of ADX 71743 to dampen plasticity mechanisms has translational relevance for

disorders characterized by maladaptive memory traces:

Fear Extinction & PTSD: mGlu7 is highly expressed in the amygdala.[5][6] ADX 71743 has

been shown to disrupt the reconsolidation of fear memories.[8][9] By blocking the plasticity

required to "re-save" a retrieved memory, it may permanently weaken traumatic associations.
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Anxiety: The compound exhibits anxiolytic-like effects in the elevated plus-maze and marble-

burying tests, likely by dampening hyper-excitable circuits in the limbic system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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